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Compound of Interest

Compound Name: D-Tartaric acid

Cat. No.: B033080

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of D-Tartaric acid, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans. Adherence to these guidelines
Is critical to mitigate risks and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE)

When handling D-Tartaric acid, particularly in its solid form, the use of appropriate personal
protective equipment is mandatory to prevent exposure and ensure safety.

Eye and Face Protection:
» Safety Glasses: Chemical safety glasses with side shields are the minimum requirement.[1]

e Goggles: Chemical safety goggles should be worn, especially when there is a risk of dust
generation.[1]

o Face Shield: In addition to goggles, a face shield should be used when handling large
quantities or when there is a significant risk of splashing or dust dispersal.

Skin Protection:

o Gloves: Wear protective gloves. Nitrile rubber gloves are a suitable option.[2] Always inspect
gloves for integrity before use and employ proper glove removal techniques to avoid skin
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contact.[2]

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[3] A lab
coat or other body-covering clothing is recommended.[4]

Respiratory Protection:

 In well-ventilated areas: If adequate ventilation is available and dust formation is minimal,
respiratory protection may not be required.

 In case of inadequate ventilation or dust generation: A NIOSH-approved respirator should be
worn.[3][5] For nuisance exposures, a P95 (US) or P1 (EU EN 143) patrticle respirator is
suitable. For higher-level protection, OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator
cartridges should be used.[2]

Occupational Exposure Limits

While D-Tartaric acid does not have a specific substance-based occupational exposure limit
from major regulatory bodies, it is often regulated as "Particulates Not Otherwise Regulated”
(PNOR) or "Nuisance Dust." Adherence to these general dust limits is essential to minimize
respiratory irritation.

Regulatory Body

Exposure Limit
Type

Value (Total Dust)

Value (Respirable
Fraction)

Permissible Exposure

OSHA (USA 15 mg/m3[4][6 5 mg/m3[4][6
(USA) Limit (PEL) g/m3[4][6] g/m3[4][6]
10 mg/m3 (as 3 mg/m3 (as
Threshold Limit Value Particulates (Insoluble  Particulates (Insoluble
ACGIH (USA)

(TLV) - TWA

or Poorly Soluble)

or Poorly Soluble)

[NOS][41[7] [NOS])
o Permissible Exposure

California OSHA o 10 mg/m3 5 mg/m3

Limit (PEL)

Recommended No specific limit No specific limit
NIOSH (USA) o , ,

Exposure Limit (REL) established established
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TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan: From Receipt to Disposal

A systematic approach to handling D-Tartaric acid is crucial for maintaining a safe laboratory
environment.

1. Receiving and Storage:
» Upon receipt, inspect containers for damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, bases, and reactive metals.[6]

» Keep containers tightly closed to prevent moisture absorption and dust release.
2. Handling and Use:

o Handle D-Tartaric acid in a well-ventilated area, preferably in a chemical fume hood, to
minimize dust inhalation.

e Avoid generating dust during handling.[1]
» Do not eat, drink, or smoke in areas where D-Tartaric acid is handled or stored.
» Wash hands thoroughly with soap and water after handling.[1]
3. Spill Management:
e Minor Spills:
o Eliminate all ignition sources.
o Wear appropriate PPE.
o Use dry cleanup procedures to avoid generating dust.[1]

o Carefully sweep or vacuum the spilled material. If vacuuming, use an explosion-proof
vacuum cleaner.[1]
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o Place the collected material into a clean, dry, labeled container for disposal.[1]
e Major Spills:

o Evacuate the area and restrict access.

o Alert the appropriate emergency response team.

o Ensure adequate ventilation.

o Follow the cleanup procedure for minor spills using appropriate respiratory protection.
Disposal Plan
All waste materials should be handled in accordance with local, state, and federal regulations.

o Unused Material: If the material is uncontaminated, consider recycling if possible. Otherwise,
it should be disposed of as chemical waste.

o Contaminated Material and Spill Residues:
o Collect all waste in clearly labeled, sealed containers.
o Dispose of the waste through a licensed professional waste disposal service.[2]

o Do not dispose of D-Tartaric acid down the drain.

Experimental Workflow: Safe Handling of D-Tartaric
Acid
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Caption: Workflow for the safe handling of D-Tartaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling D-Tartaric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033080#personal-protective-equipment-for-handling-
d-tartaric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b033080?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-252654.pdf
https://media.laballey.com/docbuilder/dtartaric-acid-analytical-reagent-grade-safety-data-sheet-671bfc7cd9c51.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/DL-Tartaric-acid.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-218622.pdf
https://archpdfs.lps.org/Chemicals/Tartaric%20Acid-D.pdf
https://redox.com/wp-content/sds/173.pdf
https://atpgroup.com/wp-content/uploads/2020/04/L-TARTARIC-ACID-SDS.pdf
https://www.benchchem.com/product/b033080#personal-protective-equipment-for-handling-d-tartaric-acid
https://www.benchchem.com/product/b033080#personal-protective-equipment-for-handling-d-tartaric-acid
https://www.benchchem.com/product/b033080#personal-protective-equipment-for-handling-d-tartaric-acid
https://www.benchchem.com/product/b033080#personal-protective-equipment-for-handling-d-tartaric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033080?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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